ethyl 1-{2-[(4-bromophenyl)amino]-2-oxoethyl}-3-piperidinecarboxylate

• IUPAC Name: ethyl 1-[2-(4-bromoanilino)-2-oxoethyl]piperidine-3-carboxylate
• InChI: InChI=1S/C16H21BrN2O3/c1-2-22-16(21)12-4-3-9-19(10-12)11-15(20)18-14-7-5-13(17)6-8-14/h5-8,12H,2-4,9-11H2,1H3,(H,18,20)
• InChI Key: HJBMZPJEDGZGDD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCCN(C1)CC(=O)NC2=CC=C(C=C2)Br
• Molecular Formula: C16H21BrN2O3
• Molecular Weight: 369.25 g/mol

Description

Ethyl 1-{2-[(4-bromophenyl)amino]-2-oxoethyl}-3-piperidinecarboxylate is a useful research compound. Its molecular formula is C16H21BrN2O3 and its molecular weight is 369.25 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 368.07356 g/mol and the complexity rating of the compound is 384. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Anticancer Potential

Overcoming Drug Resistance in Cancer Cells

A study explored the structure-activity relationship (SAR) of analogues like ethyl 2-amino-6-(3',5'-dimethoxyphenyl)-4-(2-ethoxy-2-oxoethyl)-4H-chromene-3-carboxylate, demonstrating their ability to mitigate drug resistance and synergize with cancer therapies in leukemia cells. These compounds inhibit tumor cell growth through apoptosis, showing promise for treating cancers with multiple drug resistance (Das et al., 2009).

Anticancer Agents Synthesis

Synthesis of Piperidine-4-carboxylic Acid Ethyl Ester-Appended 1,3,4-Oxadiazole Hybrids

Research focused on synthesizing piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids, evaluating them as anticancer agents. The synthesized propanamide derivatives demonstrated potential as anticancer agents, indicating the versatility of related compounds in developing new cancer therapies (Rehman et al., 2018).

Antimicrobial Activity

Synthesis of Substituted Spiro Pyrazolethieno, Pyrimidinethieno, and Benzodiazepinethieno Pyridazine Derivatives

A study on the synthesis of new compounds from 3-ethyl 2-amino-4-methyl-5-phenyl thiophene carboxylate 1 revealed antibacterial and antifungal activities, showcasing the potential of these compounds in antimicrobial applications (Faty et al., 2010).

Vasodilation Properties

New 3-Pyridinecarboxylates of Potential Vasodilation Properties

This research synthesized 2-(alicyclic-amino)-4,6-diaryl-3-pyridinecarboxylates, demonstrating considerable vasodilation properties. The compounds revealed remarkable potency, highlighting their potential in therapeutic applications for cardiovascular diseases (Girgis et al., 2008).